Cas no 2613384-44-2 (2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-a mine dihydrochloride)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-a mine dihydrochloride
• CAS No: 2613384-44-2
• MF: C₆H₁₀ClF₂N₃
• MW: 197.613506793976
• CID: 6415910
• PubChem ID: 155943323
• Update Time: 2025-06-08

2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-a mine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27160425
• 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride
• 2613384-44-2
• 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-a mine dihydrochloride

• Inchi： 1S/C6H9F2N3.ClH/c1-11-3-2-5(10-11)6(7,8)4-9;/h2-3H,4,9H2,1H3;1H
• InChI Key： GDADTDZAXDFVTN-UHFFFAOYSA-N
• SMILES： C(C1C=CN(C)N=1)(F)(F)CN.Cl

Computed Properties

• Exact Mass: 233.0298091g/mol
• Monoisotopic Mass: 233.0298091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-a mine dihydrochloride

Introduction to 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride (CAS No. 2613384-44-2)

2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride, identified by its CAS number 2613384-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and a pyrazole moiety, which are known for their ability to enhance biological activity and metabolic stability. The dihydrochloride salt form of this compound further improves its solubility and pharmacokinetic properties, making it a promising candidate for further investigation in drug development.

The structural framework of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride incorporates a fluorinated ethylamine group linked to a substituted pyrazole ring. The fluorine atoms at the 2-position of the ethyl group contribute to the molecule's lipophilicity and electronic properties, which are critical factors in determining its interaction with biological targets. The presence of the 1-methyl-1H-pyrazol-3-yl substituent introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of compounds like 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride with greater accuracy. Studies have shown that fluorinated pyrazole derivatives exhibit notable activity against various biological targets, including enzymes and receptors involved in inflammatory pathways, cancer metabolism, and infectious diseases. The unique combination of fluorine substitution and pyrazole moiety makes this compound a versatile scaffold for designing novel therapeutic agents.

In the realm of drug discovery, the development of small molecules with enhanced pharmacological properties is a continuous pursuit. The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also ensures better stability during storage and transportation. These characteristics are particularly important for pharmaceutical applications, where bioavailability and shelf life are critical factors. Additionally, the structural features of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride suggest potential applications in the design of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory disorders.

Current research in medicinal chemistry has highlighted the importance of fluorinated heterocycles in developing next-generation therapeutics. The fluorine atoms in this compound can modulate electronic effects, influencing both potency and selectivity. Furthermore, the pyrazole ring serves as a privileged scaffold that has been extensively explored for its ability to interact with biological targets. For instance, pyrazole derivatives have shown promise in inhibiting Janus kinases (JAKs), which play a crucial role in immune signaling pathways. The incorporation of a methyl group at the 3-position of the pyrazole ring further enhances its binding affinity to these targets.

The synthesis of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for similar derivatives.

Evaluation of the pharmacological profile of 2613384-44-2 has revealed several promising properties that make it an attractive candidate for further development. Preliminary in vitro studies have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. Additionally, pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for evaluating drug candidates. The compound's stability under various conditions further supports its potential as a lead molecule for drug discovery programs.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of bioactive compounds like dihydrochloride salt form derivatives. By leveraging HTS platforms, researchers can rapidly assess large libraries of compounds for their biological activity against diverse disease targets. This approach has led to the discovery of several novel therapeutic agents that have advanced into clinical development. The structural features of 2613384-44-2 make it a valuable addition to such libraries, offering new opportunities for drug discovery.

The role of computational methods in optimizing lead compounds cannot be overstated. Molecular docking simulations have been used to predict how dihydrochloride salt form interacts with target proteins at an atomic level. These simulations help refine chemical structures by identifying key interactions that enhance binding affinity while minimizing off-target effects. By combining experimental data with computational insights, researchers can design more effective drug candidates with improved therapeutic profiles.

The future prospects for CAS No 2613384 44 2 are promising as ongoing research continues to uncover new applications for fluorinated pyrazole derivatives. Investigating its potential as an antiviral agent or an anti-inflammatory drug is among the areas being explored by academic and industrial researchers alike. As our understanding of disease mechanisms evolves, so too does our ability to develop targeted therapies based on innovative molecular designs like this one.